1-Benzhydryl-4-(4-(tert-butyl)benzyl)piperazine
Overview
Description
Synthesis Analysis
The synthesis of 1-benzhydryl-4-(4-(tert-butyl)benzyl)piperazine involves a nucleophilic substitution reaction of 1-benzhydryl-piperazine with various sulfonyl chlorides . A solution of piperazine dihydrochloride in dimethyl formamide was taken, anhydrous potassium carbonate was added to the solution and stirred for 10 min, and then benzhydryl chloride was added .Molecular Structure Analysis
The molecular structure of 1-benzhydryl-4-(4-(tert-butyl)benzyl)piperazine contains a total of 67 bonds; 33 non-H bonds, 18 multiple bonds, 6 rotatable bonds, 18 aromatic bonds, 4 six-membered rings, and 2 tertiary amines (aliphatic) .Chemical Reactions Analysis
The title compounds were evaluated for their efficacy in inhibiting MDA-MB-231 breast cancer cell proliferation . Compound 1-benzhydryl-4-(4-tert-butyl-benzenesulfonyl)-piperazine showed significant inhibitory activity .Scientific Research Applications
1. Antimicrobial Studies
- Results: Among the synthesized compounds, 1-benzhydryl-4-(4-(tert-butyl)benzyl)piperazine showed potent antimicrobial activities compared to the standard drug streptomycin .
2. Inhibition of MDA-MB-231 Human Breast Cancer Cell Proliferation
- Results: The compound 1-benzhydryl-4-(4-(tert-butyl)benzyl)piperazine showed significant inhibitory activity against MDA-MB-231 human breast cancer cell proliferation .
3. Synthesis of Sulfonyl Piperazine Derivatives
- Summary of Application: This compound is used in the synthesis of novel 1-benzhydryl-piperazine sulfonamide and carboxamide derivatives .
- Methods of Application: A nucleophilic substitution reaction of 1-benzhydryl-piperazine with various sulfonyl chlorides is used to design these derivatives .
- Results: The synthesized compounds showed potent antimicrobial activities compared to the standard drug streptomycin .
4. Agonist of the δ-Opioid Receptor
- Summary of Application: SL-3111 [1-(4-tert-butyl-3’-hydroxy)benzhydryl-4-benzylpiperazine] is a de novo designed, high-affinity and selective nonpeptide peptidomimetic agonist of the δ-opioid receptor .
- Methods of Application: The compound is synthesized and its efficacy as an agonist of the δ-opioid receptor is evaluated .
- Results: The compound showed unique biological characteristics and significant agonistic activity .
5. Synthesis of Fluorine Atom Substitution Amides
- Summary of Application: This compound is used in the synthesis of amides with fluorine atom substitution . Amides are currently used as antidepressants, anti-inflammatory agents, antimalarial agents, antipsychotic agents, antiviral agents, steroids, and general anesthetics .
- Methods of Application: A nucleophilic substitution reaction of 1-benzhydryl-piperazine with various sulfonyl chlorides is used to design these derivatives .
- Results: The synthesized compounds showed potent antimicrobial activities compared to the standard drug streptomycin .
6. Agonist of the δ-Opioid Receptor
- Summary of Application: SL-3111 [1-(4-tert-butyl-3’-hydroxy)benzhydryl-4-benzylpiperazine] is a de novo designed, high-affinity and selective nonpeptide peptidomimetic agonist of the δ-opioid receptor .
- Methods of Application: The compound is synthesized and its efficacy as an agonist of the δ-opioid receptor is evaluated .
- Results: The compound showed unique biological characteristics and significant agonistic activity .
properties
IUPAC Name |
1-benzhydryl-4-[(4-tert-butylphenyl)methyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H34N2/c1-28(2,3)26-16-14-23(15-17-26)22-29-18-20-30(21-19-29)27(24-10-6-4-7-11-24)25-12-8-5-9-13-25/h4-17,27H,18-22H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OELOQGLQVOOVCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzhydryl-4-(4-(tert-butyl)benzyl)piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3a-Hydroxymethylhexahydropyrrolo[3,4-c]pyrrole-2-carboxylic acid tert-butyl ester](/img/structure/B1409141.png)
![Methyl 5-bromoimidazo[1,2-a]pyridine-6-carboxylate](/img/structure/B1409147.png)
